![molecular formula C4H11NO4S B6237644 2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid CAS No. 29706-49-8](/img/no-structure.png)
2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid
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Overview
Description
2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid, or 2-HEES, is an organic compound with a wide range of applications in scientific research. It is a non-ionic surfactant and is used as a buffer in a variety of biochemical and physiological experiments. 2-HEES is a versatile compound that has been used in a variety of experiments, ranging from biochemical assays to drug delivery systems. It is a highly soluble, low-toxicity compound that can be easily synthesized in the laboratory.
Scientific Research Applications
2-HEES has a wide range of applications in scientific research. It is used as a buffer in biochemical and physiological experiments, as it helps to maintain the pH of the reaction mixture. It is also used as a surfactant in drug delivery systems, as it helps to increase the solubility of drugs in aqueous solutions. Additionally, 2-HEES is used as an additive in cell culture media to improve cell growth and viability.
Mechanism of Action
2-HEES acts as a surfactant in aqueous solutions, reducing the surface tension between the liquid and the solid particles. This helps to increase the solubility of the particles in the solution, allowing them to be more easily transported and absorbed by the cells. Additionally, 2-HEES helps to maintain the pH of the reaction mixture, as it is a weak acid.
Biochemical and Physiological Effects
2-HEES has a variety of biochemical and physiological effects. It has been shown to increase the solubility of drugs in aqueous solutions, allowing them to be more easily absorbed by cells. Additionally, 2-HEES has been found to increase the growth and viability of cells in culture media. It is also known to improve the stability of proteins and other biomolecules in aqueous solutions.
Advantages and Limitations for Lab Experiments
2-HEES has a number of advantages for use in laboratory experiments. It is a non-toxic, highly soluble compound that can be easily synthesized in the laboratory. Additionally, it helps to maintain the pH of the reaction mixture and can be used as a surfactant in drug delivery systems. However, 2-HEES can be unstable in acidic solutions and can be susceptible to hydrolysis.
Future Directions
There are a number of potential future directions for the use of 2-HEES. It could be used as a surfactant in drug delivery systems to increase the solubility and absorption of drugs. Additionally, it could be used as an additive in cell culture media to improve cell growth and viability. Finally, it could be used to stabilize proteins and other biomolecules in aqueous solutions.
Synthesis Methods
2-HEES can be synthesized in the laboratory using a two-step process. In the first step, 2-aminoethanesulfonic acid is reacted with 2-hydroxyethyl chloride. The reaction yields a 2-hydroxyethylthioester, which is then hydrolyzed in the second step to yield 2-HEES. The reaction is relatively simple and can be carried out using standard laboratory equipment.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid involves the reaction of ethylenediamine with chloroacetic acid to form glycine, which is then reacted with sodium sulfite to form 2-aminoethanesulfonic acid. This compound is then reacted with ethylene oxide to form 2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid.", "Starting Materials": [ "Ethylenediamine", "Chloroacetic acid", "Sodium sulfite", "Ethylene oxide" ], "Reaction": [ "Step 1: Ethylenediamine is reacted with chloroacetic acid in the presence of a base such as sodium hydroxide to form glycine.", "Step 2: Glycine is then reacted with sodium sulfite in the presence of a reducing agent such as sodium borohydride to form 2-aminoethanesulfonic acid.", "Step 3: 2-aminoethanesulfonic acid is then reacted with ethylene oxide in the presence of a base such as sodium hydroxide to form 2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid." ] } | |
CAS RN |
29706-49-8 |
Molecular Formula |
C4H11NO4S |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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